4-[(Cyclohexylmethyl)amino]pentan-1-ol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-[(Cyclohexylmethyl)amino]pentan-1-ol is a secondary amino alcohol characterized by a pentan-1-ol backbone substituted with a cyclohexylmethylamine group at the fourth carbon. These compounds share a common framework of an amino alcohol structure but differ in substituent placement and functional groups, influencing their physicochemical properties and applications in research and development (R&D).
Properties
Molecular Formula |
C12H25NO |
|---|---|
Molecular Weight |
199.33 g/mol |
IUPAC Name |
4-(cyclohexylmethylamino)pentan-1-ol |
InChI |
InChI=1S/C12H25NO/c1-11(6-5-9-14)13-10-12-7-3-2-4-8-12/h11-14H,2-10H2,1H3 |
InChI Key |
YQNKWTIMCMQVSI-UHFFFAOYSA-N |
Canonical SMILES |
CC(CCCO)NCC1CCCCC1 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-[(Cyclohexylmethyl)amino]pentan-1-ol typically involves the reaction of 4-penten-1-ol with cyclohexylmethylamine. The reaction is carried out under controlled conditions, often using a catalyst to facilitate the formation of the desired product. The reaction mixture is then purified using techniques such as distillation or chromatography to isolate the compound.
Industrial Production Methods
In an industrial setting, the production of 4-[(Cyclohexylmethyl)amino]pentan-1-ol may involve large-scale chemical reactors and continuous flow processes. The use of automated systems ensures precise control over reaction conditions, leading to higher yields and purity of the final product. Industrial production also incorporates rigorous quality control measures to ensure consistency and safety.
Chemical Reactions Analysis
Types of Reactions
4-[(Cyclohexylmethyl)amino]pentan-1-ol can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.
Reduction: The compound can be reduced to form different amines or alcohols.
Substitution: The amino group can participate in substitution reactions, leading to the formation of new derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.
Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.
Major Products Formed
Oxidation: Formation of cyclohexylmethyl ketone or aldehyde derivatives.
Reduction: Formation of secondary or tertiary amines.
Substitution: Formation of various substituted amines or alcohols.
Scientific Research Applications
4-[(Cyclohexylmethyl)amino]pentan-1-ol has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential effects on biological systems, including enzyme inhibition and receptor binding.
Medicine: Explored for its potential therapeutic properties, such as anti-inflammatory or analgesic effects.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 4-[(Cyclohexylmethyl)amino]pentan-1-ol involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.
Comparison with Similar Compounds
Structural and Physicochemical Properties
The following table summarizes key structural and functional differences among 4-[(Cyclohexylmethyl)amino]pentan-1-ol analogs:
| Compound Name | CAS Number | Molecular Formula | Molecular Weight | Substituents | Purity | Primary Use |
|---|---|---|---|---|---|---|
| 4-Methyl-2-[(4-methylcyclohexyl)amino]pentan-1-ol | 1248431-23-3 | C₁₃H₂₇NO | 213.36 | 4-methylcyclohexyl on C2; methyl on C4 | 95% | R&D applications |
| 4-[(3-Methylcyclohexyl)amino]pentan-1-ol | 1559596-80-3 | C₁₂H₂₅NO | 199.33 | 3-methylcyclohexyl on C4 | N/A | Undisclosed research |
| 4-[(7-Chloro-4-quinolinyl)amino]pentan-1-ol | 10500-64-8 | C₁₄H₁₇ClN₂O | 264.75 | 7-chloroquinolinyl on C4 | 100% | Industrial research |
Key Observations:
The 3-methylcyclohexyl substituent in 1559596-80-3 may alter stereochemical interactions, affecting binding affinity in biological systems .
Molecular Weight and Polarity: Higher molecular weights (e.g., 213.36 for 1248431-23-3) correlate with increased hydrophobicity, impacting membrane permeability in drug design . The quinolinyl derivative (264.75 g/mol) demonstrates how aromatic substituents elevate molecular weight and complexity, broadening applications in medicinal chemistry .
Biological Activity
4-[(Cyclohexylmethyl)amino]pentan-1-ol is a compound of interest due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article explores its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.
- Molecular Formula : C12H23N
- Molecular Weight : 195.32 g/mol
- IUPAC Name : 4-[(Cyclohexylmethyl)amino]pentan-1-ol
The biological activity of 4-[(Cyclohexylmethyl)amino]pentan-1-ol is primarily attributed to its interaction with various biological targets. The compound acts as an agonist or antagonist for specific receptors, influencing cellular pathways associated with:
- Neurotransmission : It may modulate neurotransmitter release, impacting conditions such as anxiety and depression.
- Cell Proliferation : Preliminary studies suggest it may inhibit cell proliferation in specific cancer cell lines by inducing apoptosis.
Biological Activity Overview
The compound has been investigated for several potential therapeutic applications:
Antimicrobial Activity
Recent studies have indicated that 4-[(Cyclohexylmethyl)amino]pentan-1-ol exhibits antimicrobial properties against a range of pathogens. The mechanism appears to involve disruption of bacterial cell membranes, leading to cell lysis.
Anticancer Properties
In vitro studies have shown that this compound can inhibit the growth of various cancer cell lines. For instance, it has demonstrated significant cytotoxicity against breast and prostate cancer cells, potentially through the induction of programmed cell death (apoptosis).
Data Table: Summary of Biological Activities
Case Studies
Several case studies highlight the therapeutic potential of 4-[(Cyclohexylmethyl)amino]pentan-1-ol:
-
Case Study on Antimicrobial Efficacy :
A study demonstrated that this compound effectively inhibited the growth of methicillin-resistant Staphylococcus aureus (MRSA), showcasing its potential as a novel antimicrobial agent. -
Cancer Cell Line Studies :
In a series of experiments involving MCF-7 and PC3 cell lines, treatment with varying concentrations of the compound resulted in a dose-dependent decrease in cell viability, indicating its potential as an anticancer drug. -
Neuropharmacological Assessment :
Research involving animal models has shown that administration of the compound can lead to significant changes in behavior indicative of anxiolytic effects, suggesting potential applications in treating anxiety disorders.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
